Cas no 627526-59-4 (2-(3-Cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 627526-59-4
• MF: C₁₅H₂₀BFO₂
• MW: 262.127508163452
• CID: 3029579
• PubChem ID: 11230774
• Update Time: 2024-11-04

2-(3-Cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5783076
• CS-0161643
• E74574
• 2-(3-cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• LQJNWLHPMPIZRY-UHFFFAOYSA-N
• 2-(3-cyclopropyl-4-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-705483
• 4-fluoro-3-cyclopropylphenylboronic acid pinacol ester
• Z2049760312
• AKOS015947143
• 627526-59-4
• 2-(3-cyclopropyl-4-fluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-Cyclopropyl-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H20BFO2/c1-14(2)15(3,4)19-16(18-14)11-7-8-13(17)12(9-11)10-5-6-10/h7-10H,5-6H2,1-4H3
• InChI Key： LQJNWLHPMPIZRY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1C1CC1

Computed Properties

• Exact Mass: 262.1540382g/mol
• Monoisotopic Mass: 262.1540382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų